Cas no 2256710-07-1 (2-(1H-pyrazol-1-yl-d3)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3,5,6-d3)

• Product Name: 2-(1H-pyrazol-1-yl-d3)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3,5,6-d3
• CAS No: 2256710-07-1
• MF: C₁₄H₁₈BN₃O₂
• MW: 277.159593105316
• CID: 6816354
• PubChem ID: 172401018
• Update Time: 2025-03-02

2-(1H-pyrazol-1-yl-d3)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3,5,6-d3 Chemical and Physical Properties

Names and Identifiers

• 2256710-07-1
• 2-(1H-pyrazol-1-yl-d3)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3,5,6-d3
• CS-20120

• Inchi： 1S/C14H18BN3O2/c1-13(2)14(3,4)20-15(19-13)11-6-8-16-12(10-11)18-9-5-7-17-18/h5-10H,1-4H3/i5D,6D,7D,8D,9D,10D
• InChI Key： YPHLYHTXLFBDRO-VNBWLILLSA-N
• SMILES： O1B(C2C([2H])=C([2H])N=C(C=2[2H])N2C([2H])=C([2H])C([2H])=N2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 277.1868675Da
• Monoisotopic Mass: 277.1868675Da
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.2Ų